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Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951

Technical Guide: Physical Properties of 4-
Isopropylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Isopropylaniline, specifically its boiling point and density. This document outlines the
experimentally determined values for these properties and details the standardized
methodologies for their measurement, ensuring accuracy and reproducibility in a laboratory
setting.

Core Physical Properties of 4-Isopropylaniline

The physical characteristics of 4-Isopropylaniline are fundamental to its handling, application,
and integration into various chemical and pharmaceutical processes. The boiling point is a
critical parameter for purification via distillation and for understanding its volatility. The density
is essential for mass-to-volume conversions and for formulating solutions of specific
concentrations.

Data Presentation

The following table summarizes the key physical properties of 4-lsopropylaniline.
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Physical Property Value Conditions

Boiling Point 226-227 °C[1][2][3][4] at 745 mmHg

226-228 °C[5]

227 °C[6]

Density 0.989 g/mL[1][2][3][7] at 25 °C

0.9890 g/mL[5]

Experimental Protocols

The determination of the boiling point and density of liquid chemical substances like 4-
Isopropylaniline should be conducted using standardized and validated methods to ensure
the reliability of the results. The following protocols are based on internationally recognized
guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD) and ASTM International.

Determination of Boiling Point (OECD Guideline 103)

Several methods are acceptable for determining the boiling point of a liquid. The dynamic
method, which involves measuring the vapor pressure of the substance as a function of
temperature, is a robust approach.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the
external pressure. In this method, the temperature at which the vapor pressure of 4-
Isopropylaniline reaches atmospheric pressure is determined.

Apparatus:
¢ A heating bath with a suitable non-reactive liquid (e.qg., silicone oil).
e Aboiling flask or tube to contain the sample of 4-lsopropylaniline.

» A condenser to cool the vapor and return the condensate to the boiling flask.
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e A calibrated temperature measuring device (e.g., a mercury thermometer or a thermocouple)
with an accuracy of £ 0.5 °C.

e A pressure-measuring device (manometer) accurate to at least + 0.1 kPa.
e A means of controlling the pressure within the apparatus.

Procedure:

Place a measured quantity of 4-lsopropylaniline into the boiling flask.

o Assemble the apparatus, ensuring that the temperature measuring device is positioned so
that the sensing element is in the vapor phase above the liquid surface.

e The system is evacuated, and the sample is heated and stirred.

e Once the sample is boiling, the pressure is regulated, and the corresponding boiling
temperature is recorded.

o Measurements are taken at various pressures to establish the vapor pressure curve.

e The boiling point at standard atmospheric pressure (101.325 kPa) is then determined by
interpolation from the vapor pressure curve.

Determination of Density (OECD Guideline 109 & ASTM
D4052)

The density of a liquid can be accurately determined using a digital density meter, which is
based on the oscillating U-tube principle. This method is fast, requires a small sample volume,
and provides high precision.

Principle: A U-shaped tube is induced to oscillate at its natural frequency. This frequency
changes when the tube is filled with a liquid; the change in frequency is directly related to the
density of the liquid.

Apparatus:

o Adigital density meter with an oscillating U-tube.
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» Athermostatically controlled bath to maintain the sample at a constant temperature (e.g., 25
°C £ 0.05 °C).

e Syringes or an automated sample injection system for introducing the sample into the U-
tube.

 Calibrating liquids with known densities (e.g., dry air and distilled water).
Procedure:

» Calibrate the digital density meter with two substances of known density, typically dry air and
freshly distilled water.

o Ensure the measuring cell (U-tube) is clean and dry before introducing the sample.
o Set the temperature of the instrument to the desired measurement temperature (25 °C).

« Introduce a sufficient amount of 4-lsopropylaniline into the measuring cell, ensuring that no
air bubbles are present.

e Allow the sample to reach thermal equilibrium.
e The instrument will measure the oscillation period and calculate the density of the sample.

e Record the density value. It is recommended to perform multiple measurements and report
the average.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the experimental determination of the
boiling point and density of 4-lsopropylaniline.
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Apparatus Setup

Place 4-Isopropylaniline in Boiling Flask

Assemble Apparatus (Condenser, Thermometer, Manometer)

Evacuate System

Heat and Stir Sample

Regulate Pressure and Record Boiling Temperature

Repeat at Various Pressures

Data Alnalysis
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Instrument Calibration

Calibrate with Dry Air and Distilled Water

Clean and Dry Measuring Cell (U-tube)

Sample Measurement

Set Measurement Temperature (25 °C)

Inject 4-1sopropylaniline into Cell (No Bubbles)

Allow Thermal Equilibrium

Instrument Measures Oscillation and Calculates Density

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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